Cas no 686776-27-2 (Benzenepropanol, β-aMino-3-hydroxy-4-Methoxy-5-Methyl-, (βS)-)

• Product name: Benzenepropanol, β-aMino-3-hydroxy-4-Methoxy-5-Methyl-, (βS)-
• CAS No: 686776-27-2
• MF: C₁₁H₁₇NO₃
• MW: 211.25800
• CID: 2952468
• PubChem ID: 11333319

Benzenepropanol, β-aMino-3-hydroxy-4-Methoxy-5-Methyl-, (βS)- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanol, β-aMino-3-hydroxy-4-Methoxy-5-Methyl-, (βS)-
• 3-hydroxy-4-methoxy-5-methyl-L-phenylalaninol;L-3-hydroxy-4-methoxy-5-methylphenylalanol;
• Benzenepropanol, -aMino-3-hydroxy-4-Methoxy-5-Methyl-, (S)-
• A-amino-3-hydroxy-4-methoxy-5-methyl-, (
• 5-[(2S)-2-amino-3-hydroxypropyl]-2-methoxy-3-methylphenol
• Benzenepropanol,
• (S)-5-(2-amino-3-hydroxypropyl)-2-methoxy-3-methylphenol
• AS)-
• SCHEMBL1702318
• 686776-27-2
• CS-0008293

• Inchi： InChI=1S/C11H17NO3/c1-7-3-8(4-9(12)6-13)5-10(14)11(7)15-2/h3,5,9,13-14H,4,6,12H2,1-2H3/t9-/m0/s1
• InChI Key： SOPZJDZNQIPRLH-VIFPVBQESA-N
• SMILES： CC1=CC(=CC(=C1OC)O)C[C@@H](CO)N

Computed Properties

• Exact Mass: 211.12100
• Monoisotopic Mass: 211.12084340Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 75.7Ų

Experimental Properties

• PSA: 75.71000
• LogP: 1.27160